Cas no 57543-42-7 (2-Methyl-2H-chromene-3-carbaldehyde)

• Product Name: 2-Methyl-2H-chromene-3-carbaldehyde
• CAS No: 57543-42-7
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD01662425
• CID: 1078391
• PubChem ID: 42431
• Update Time: 2025-10-31

2-Methyl-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2H-chromene-3-carbaldehyde
• 2H-1-BENZOPYRAN-3-CARBOXALDEHYDE, 2-METHYL-
• 2-Methyl-2H-1-benzopyran-3-carboxaldehyde
• 3-formyl-2-methyl-2H-chromene
• AC1L27T4
• BB_NC-0837
• BBL010399
• BRN 1638428
• CTK8J4185
• SBB076264
• 2-Methyl-2H-1-benzopyran-3-carbaldehyde
• AKOS002285623
• F74348
• VS-02475
• CS-0313970
• AKOS016039093
• DTXSID30973091
• DB-303464
• MFCD01662425
• 57543-42-7
• ALBB-014948
• STK801581

• MDL： MFCD01662425
• Inchi： 1S/C11H10O2/c1-8-10(7-12)6-9-4-2-3-5-11(9)13-8/h2-8H,1H3
• InChI Key： XVXWDVISFYVJQD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C(C=O)C1C

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2-Methyl-2H-chromene-3-carbaldehyde

Introduction to 2-Methyl-2H-chromene-3-carbaldehyde (CAS No. 57543-42-7)

2-Methyl-2H-chromene-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 57543-42-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde belongs to the chromene family, a class of molecules characterized by a benzopyran structure, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development.

The structural framework of 2-Methyl-2H-chromene-3-carbaldehyde consists of a chromene core substituted with a methyl group at the 2-position and an aldehyde functional group at the 3-position. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the aldehyde group not only facilitates further functionalization but also suggests potential roles in condensation reactions, forming Schiff bases, and other transformations that are pivotal in medicinal chemistry.

In recent years, there has been a surge in research focused on chromene derivatives due to their reported pharmacological effects. Studies have highlighted the antimicrobial, anti-inflammatory, and antioxidant properties of various chromene-based compounds. The aldehyde functionality in 2-Methyl-2H-chromene-3-carbaldehyde enhances its reactivity, making it a promising candidate for designing novel therapeutic agents. Researchers have been particularly interested in exploring its potential as a precursor for synthesizing bioactive molecules that could target specific disease pathways.

One of the most compelling aspects of 2-Methyl-2H-chromene-3-carbaldehyde is its role in the synthesis of more complex molecules. The compound serves as a versatile building block that can be modified through various chemical reactions to yield derivatives with tailored properties. For instance, its aldehyde group can react with amines to form imines or Schiff bases, which are known for their biological activities. These modifications allow chemists to fine-tune the molecular structure, optimizing it for specific pharmacological targets.

The pharmaceutical industry has been keen on exploring natural product-inspired scaffolds, and chromenes are no exception. Many natural compounds exhibit beneficial effects on human health, and synthetic chemists often mimic these structures to develop new drugs. 2-Methyl-2H-chromene-3-carbaldehyde aligns well with this trend, as it can be derived from natural sources or synthesized through efficient synthetic routes. Its structural similarity to certain bioactive natural products makes it an attractive candidate for further investigation.

Recent advancements in computational chemistry have also contributed to the growing interest in 2-Methyl-2H-chromene-3-carbaldehyde. Molecular modeling techniques allow researchers to predict the behavior of this compound in various biological systems, providing insights into its potential interactions with biological targets. These computational studies have helped identify key structural features that contribute to its biological activity, guiding experimental efforts toward more effective drug candidates.

The synthesis of 2-Methyl-2H-chromene-3-carbaldehyde itself is an area of active research. Chemists have developed several methods for its preparation, each with distinct advantages and limitations. Some approaches involve multi-step organic synthesis starting from readily available precursors, while others employ catalytic methods that improve efficiency and reduce waste. The development of sustainable synthetic routes is particularly important in modern pharmaceutical research, where environmental concerns play a significant role.

Moreover, the derivatives of 2-Methyl-2H-chromene-3-carbaldehyde have shown promise in preclinical studies. For example, certain chromene-based compounds have demonstrated efficacy in models of inflammation and oxidative stress, suggesting their potential use in treating chronic diseases. The aldehyde group in 57543-42-7 allows for further derivatization, enabling researchers to explore a wide range of biological activities. This flexibility makes it an indispensable tool in medicinal chemistry.

The role of 2-Methyl-2H-chromene-3-carbaldehyde extends beyond academic research; it also has industrial applications. The compound is used as an intermediate in the production of specialty chemicals and fine chemicals that find use in various industries. Its versatility and reactivity make it a valuable asset for chemical manufacturers who require high-quality intermediates for their processes.

In conclusion, 57543-42-7 represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it a cornerstone in the synthesis of bioactive molecules. As research continues to uncover new applications for chromene derivatives, 57543-42-7 will undoubtedly remain at the forefront of pharmaceutical innovation.